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Compound of Interest

Compound Name: Silver lactate

Cat. No.: B1143888

This technical guide provides a comprehensive overview of the core properties of silver
lactate monohydrate, tailored for researchers, scientists, and drug development professionals.
The information presented is collated from scientific literature and technical data sheets,
focusing on the chemical, physical, antimicrobial, and toxicological characteristics of this silver
salt.

Chemical and Physical Properties

Silver lactate monohydrate is the hydrated salt of lactic acid and silver. It is a white to gray
crystalline powder that is sensitive to light.[1] The presence of a water molecule in its hydrated
form differentiates it from its anhydrous counterpart.

Quantitative Data Summary

The key chemical and physical properties of silver lactate monohydrate and the related
anhydrous form are summarized in the tables below for easy comparison.

Table 1: Chemical Identity
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Property

Silver Lactate
Monohydrate

Silver Lactate (Anhydrous)

Chemical Formula

CsH7AgO4

CsHsAgOs

Molecular Weight 214.95 g/mol [2] 196.94 g/mol [1]
CAS Number 19025-99-1[2] 128-00-7[1]
silver;2- ]
IUPAC Name silver;2-hydroxypropanoate

hydroxypropanoate;hydrate[2]

Table 2: Physical Properties

Property Value/Description
Appearance White or slightly gray crystalline powder[1]
Melting Point 120-122 °CJ3]
- Soluble in approximately 15 parts water; slightly
Solubility ]
soluble in alcohol.[1]
Stability Light sensitive; should be protected from light.[1]

Table 3: Spectral and Thermal Properties
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Property Data

A definitive, peer-reviewed IR spectrum with
peak assignments for silver lactate monohydrate
was not identified in the literature search.
Infrared (IR) Spectrum However, the spectrum is expected to show
characteristic bands for O-H (hydroxyl and
water), C-H, and C=0 (carboxylate) stretching

and bending vibrations.

Specific UV-Vis absorption maxima for silver
UV-Vis Spectrum lactate monohydrate were not found in the

searched literature.

Detailed TGA/DSC thermograms specifying
decomposition temperatures and mass loss
percentages for silver lactate monohydrate were
Thermal Analysis (TGA/DSC) not available in the conducted search.
Decomposition upon heating is expected, likely
involving an initial loss of water followed by the

decomposition of the lactate moiety.

Table 4: Crystal Structure

Property Data

Crystal System Not available
Space Group Not available
Lattice Parameters Not available

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of silver lactate
monohydrate are not extensively reported in readily available literature. However, based on
general chemical principles and information for similar compounds, the following methodologies
can be inferred.
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Synthesis of Silver Lactate

A common method for the synthesis of silver lactate is through the reaction of silver carbonate
with lactic acid.[1]

Protocol:

e Reaction Setup: In a light-protected reaction vessel, suspend silver carbonate (Ag2COs) in
deionized water.

» Addition of Lactic Acid: Slowly add a stoichiometric amount of lactic acid (CsHeOs3) to the
silver carbonate suspension with constant stirring. The reaction will produce silver lactate,
carbon dioxide, and water. Ag2COs + 2C3HsO3s — 2CH3CH(OH)COOAg + H20 + CO21

o Reaction Completion: Continue stirring until the effervescence of carbon dioxide ceases,
indicating the completion of the reaction.

« Filtration: Filter the resulting solution to remove any unreacted silver carbonate or other
insoluble impurities.

« |solation: The anhydrous silver lactate can be isolated by careful evaporation of the solvent.
To obtain the monohydrate, the solution should be concentrated and allowed to crystallize,
as described in the purification protocol.

Purification by Recrystallization (for Monohydrate)

Purification of silver lactate to obtain the monohydrate form can be achieved through
recrystallization from an aqueous solution.

Protocol:
o Dissolution: Dissolve the crude silver lactate in a minimum amount of hot deionized water.
e Hot Filtration: If any insoluble impurities are present, perform a hot filtration to remove them.

o Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. To
promote further crystallization, the solution can be cooled in an ice bath.
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e Crystal Collection: Collect the formed crystals by vacuum filtration.

e Washing: Wash the crystals with a small amount of cold deionized water to remove any
remaining soluble impurities.

e Drying: Dry the crystals under vacuum at a low temperature to obtain pure silver lactate
monohydrate.

Antimicrobial Properties and Mechanism of Action

Silver lactate, like other silver salts, exhibits broad-spectrum antimicrobial activity. This activity
is primarily attributed to the release of silver ions (Ag*) in an agqueous environment.

Antimicrobial Signaling Pathways

The antimicrobial action of silver ions is multifaceted, involving the disruption of several key
cellular processes in microorganisms. The primary mechanisms include:

o Cell Wall and Membrane Disruption: Silver ions can bind to sulfur-containing proteins in the
bacterial cell wall and membrane, leading to increased membrane permeability and leakage
of cellular contents.

« Inhibition of Respiratory Enzymes: Ag* ions can inhibit respiratory chain enzymes, disrupting
ATP production and leading to the generation of reactive oxygen species (ROS).

 Interaction with DNA: Silver ions can interact with the DNA of microorganisms, causing it to
condense and lose its replication ability.

e Protein Denaturation: Ag* can bind to sulfhydryl groups in enzymes and other proteins,
leading to their inactivation and disruption of cellular functions.

The following diagram illustrates the key antimicrobial signaling pathways of silver ions.
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Antimicrobial mechanisms of silver ions.

Experimental Workflow for Antimicrobial Activity
Assessment

A typical workflow to assess the antimicrobial activity of silver lactate monohydrate is outlined

below.
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Workflow for Antimicrobial Activity Assessment
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Antimicrobial Efficacy
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Workflow for antimicrobial testing.

Safety and Toxicology

The safety profile of silver lactate monohydrate is primarily related to the silver ion. While
silver has a long history of use as an antimicrobial agent, its potential for toxicity must be

considered.

Table 5: Toxicological Data
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Parameter

Valuel/Information

Acute Oral Toxicity (LDso)

A specific LDso for silver lactate monohydrate in
rats was not identified in the literature search.
However, studies on silver nanoparticles
suggest a very low acute oral toxicity, with an

LDso greater than 5,000 mg/kg in rats.

Cytotoxicity (ICso)

Specific ICso values for silver lactate
monohydrate against various cell lines were not
found. However, studies on silver nitrate and
silver nanoparticles have shown dose-
dependent cytotoxicity against various human

cell lines.

Hazards

May cause skin, eye, and respiratory irritation.
Prolonged or repeated exposure to silver salts
can lead to argyria, a permanent blue-gray
discoloration of the skin and mucous

membranes.

Applications in Research and Drug Development

Silver lactate monohydrate is utilized in various research and development applications,

primarily due to its antimicrobial properties.

antimicrobial surfaces for medical devices.

Antimicrobial Coatings: It can be incorporated into polymers and other materials to create

» Topical Antiseptics: It is used in some topical preparations for wound care to prevent or treat

infections.[1]

o Synthesis of Silver Nanoparticles: It can serve as a precursor for the synthesis of silver

nanoparticles, which have a wide range of applications in medicine and biotechnology.

Conclusion

Histology: Silver lactate is used as a reagent in certain staining protocols.
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Silver lactate monohydrate is a silver salt with well-established antimicrobial properties
stemming from the release of silver ions. While its fundamental chemical and physical
characteristics are documented, a comprehensive set of quantitative spectral, thermal, and
crystallographic data is not readily available in the public domain. Its primary applications are in
fields requiring antimicrobial activity, and its safety profile is comparable to other silver salts,
with the main long-term concern being argyria. Further research to fully characterize its
properties would be beneficial for its expanded use in drug development and material science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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